Cas no 4385-68-6 (Pyridine, 4-(3-methylphenyl)-)

• Product Name: Pyridine, 4-(3-methylphenyl)-
• CAS No: 4385-68-6
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 3987189
• PubChem ID: 5152688
• Update Time: 2025-04-24

Pyridine, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(3-methylphenyl)-
• 4-(m-Tolyl)pyridine
• 4385-68-6
• AKOS004117421
• DTXSID401310945
• 4-(3-methylphenyl)pyridine
• SCHEMBL91416

• Inchi： 1S/C12H11N/c1-10-3-2-4-12(9-10)11-5-7-13-8-6-11/h2-9H,1H3
• InChI Key： IWRUAXOGIJVROI-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 169.089149355g/mol
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 4-(3-methylphenyl)-

Pyridine, 4-(3-methylphenyl)-: A Comprehensive Overview

Pyridine, a six-membered aromatic heterocycle with one nitrogen atom, has been extensively studied due to its unique chemical properties and diverse applications. Among the numerous derivatives of pyridine, 4-(3-methylphenyl)-pyridine stands out as an important compound in various fields, including pharmaceuticals, materials science, and environmental monitoring.

The CAS registry number CAS NO 4385-68-6 corresponds to Pyridine, 4-(3-methylphenyl)-, which is also known by its IUPAC name. This compound features a pyridine ring substituted at the 4-position with a methyl group attached to a phenyl ring in the meta position. The structure of this molecule combines the aromaticity of both the pyridine and benzene rings, making it highly suitable for applications that require electronic conjugation and stability.

Recent studies have highlighted the potential of Pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The substitution pattern of 4-(3-methylphenyl) enhances the compound's ability to engage with biological targets, making it a valuable template for medicinal chemists.

In terms of synthesis, Pyridine derivatives can be prepared through various methods, including Friedel-Crafts alkylation and coupling reactions. The introduction of the methyl group at the 3-position of the phenyl ring in 4-(3-methylphenyl)-pyridine adds a layer of complexity to its synthesis but also contributes to its unique properties.

Pyridine, 4-(3-methylphenyl)- has been explored for its potential as a fluorescent probe in biological imaging. Its ability to form charge-transfer complexes with metal ions makes it a promising candidate for sensing applications. Recent research has demonstrated its effectiveness in detecting heavy metals such as mercury and lead, which is critical in environmental monitoring.

Moreover, the compound's electronic properties make it suitable for use in organic electronics, including light-emitting diodes (LEDs) and field-effect transistors (FETs). The methyl group at the meta position of the phenyl ring enhances the electron-donating effect, further improving its performance in these applications.

From a pharmacological perspective, Pyridine derivatives have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The substitution pattern in 4-(3-methylphenyl)-pyridine may provide additional benefits, such as increased solubility and improved bioavailability.

In conclusion, Pyridine, 4-(3-methylphenyl)-, with CAS NO 4385-68-6, is a versatile compound with wide-ranging applications in the biomedical field. Its unique structure, combined with its electronic and chemical properties, makes it an important tool for researchers in drug discovery, materials science, and environmental monitoring.